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Compound of Interest

4-Bromo-6-chloro-2-
Compound Name: o
methylpyridazin-3(2H)-one

Cat. No.: B1444423

An In-Depth Technical Guide to the Physicochemical Properties of 4-Bromo-6-chloro-2-
methylpyridazin-3(2H)-one

Executive Summary

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Bromo-6-chloro-2-methylpyridazin-3(2H)-one (CAS No: 1178884-53-1), a
heterocyclic compound of interest in contemporary drug discovery and medicinal chemistry. As
a Senior Application Scientist, this document is structured to deliver not just raw data, but
actionable insights into the experimental determination and interpretation of these properties.
We will delve into the compound's chemical identity, explore its known and predicted
physicochemical characteristics, and provide validated, step-by-step protocols for their
empirical determination. This guide is intended for researchers, chemists, and drug
development professionals who require a deep, practical understanding of this molecule for
synthesis, formulation, and biological screening applications.

Introduction: A Molecule of Emerging Interest

4-Bromo-6-chloro-2-methylpyridazin-3(2H)-one belongs to the pyridazinone class of
heterocyclic compounds, a scaffold known for its diverse biological activities. The strategic
placement of bromo, chloro, and methyl functional groups on the pyridazinone core creates a
versatile intermediate for further chemical modification, particularly through cross-coupling
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reactions.[1] While this specific molecule is a relatively niche research chemical, it holds
significant potential in various therapeutic areas.

Studies have indicated its potential for intraocular applications, specifically in reducing
inflammation through the inhibition of tumor necrosis factor-alpha (TNF-a). Furthermore, it has
been explored for its antioxidant properties and as a potential anti-VEGF (Vascular Endothelial
Growth Factor) agent, a critical pathway in oncology. The broader class of pyridazinones has
been investigated for applications ranging from cancer therapy to agrochemical development,
highlighting the importance of a thorough characterization of new derivatives like the title
compound.[2][3]

Chemical Identity and Structure

A precise understanding of the molecule's structure is fundamental to interpreting its chemical
behavior and properties.
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Prepare Sample
(Grind & Pack Capillary)
Glace in Apparatug

Rapid Heating
(Approximate MP)

Cool Apparatus

Slow Heating
(1-2°C/min near MP)
Record Tz (First Liquid)
Record T2 (All Liquid)

( Report MP Range (T1-T2) )

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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